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Compound of Interest

Compound Name: Parvodicin B1

CAS No.: 110882-82-1

Cat. No.: B15565202

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Parvodicin B1. The following procedural guidance is designed to ensure the safe handling,

use, and disposal of this potent glycopeptide antibiotic, fostering a secure laboratory

environment.

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for Parvodicin B1 (CAS No.

110882-82-1), the following personal protective equipment recommendations are based on the

general hazards associated with glycopeptide antibiotics and potent biologically active

compounds.
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PPE Category Specification Purpose

Hand Protection

Nitrile or neoprene gloves

(double-gloving is

recommended).

To prevent skin contact and

absorption. The outer glove

can be removed if

contaminated without exposing

the skin.

Eye Protection
Chemical safety goggles or a

full-face shield.

To protect eyes from splashes

or aerosols of the compound.

Body Protection
A fully-buttoned laboratory coat

with elastic cuffs.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. For

procedures that may generate

aerosols, a fit-tested N95

respirator or higher is

recommended.

To prevent the inhalation of

aerosolized particles.

Quantitative Data
While specific quantitative data for Parvodicin B1 is limited, the following table includes

information for the closely related compound, Parvodicin C2, which can be used as a

reference.

Property Value

CAS Number 110882-82-1 (for Parvodicin B1)

Molecular Formula C83H88Cl2N8O29 (for Parvodicin C2)[1][2]

Molecular Weight 1732.5 g/mol (for Parvodicin C2)[1][2]

Storage Temperature 2-8°C
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A systematic approach to handling and disposal is crucial for maintaining laboratory safety and

preventing environmental contamination.

Step-by-Step Handling Procedure:
Preparation: Before handling Parvodicin B1, ensure all necessary PPE is donned correctly.

Confirm that a safety shower and eyewash station are readily accessible.

Weighing and Aliquoting: Conduct these activities in a designated area, preferably within a

certified chemical fume hood, to prevent the dispersal of powder.

Solution Preparation: When dissolving Parvodicin B1, add the solvent slowly to the solid to

avoid splashing.

Post-Handling: After handling, decontaminate the work area thoroughly with a suitable

laboratory disinfectant or detergent. Carefully remove and dispose of PPE to avoid self-

contamination. Wash hands immediately and thoroughly with soap and water.

Disposal Plan:
Improper disposal of antibiotics can contribute to environmental contamination and the

development of antimicrobial resistance. All waste materials contaminated with Parvodicin B1
should be treated as hazardous chemical waste.

Solid Waste: Collect waste Parvodicin B1 powder and contaminated disposables (e.g.,

gloves, weigh paper, pipette tips) in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Aqueous solutions of Parvodicin B1 should be collected in a designated,

labeled hazardous waste container. Do not pour antibiotic solutions down the drain[3][4].

Decontamination of Labware: Reusable labware should be decontaminated by soaking in a

suitable disinfectant solution before standard washing procedures.

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) department.
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Accidental Exposure:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing while under a safety shower. Seek immediate

medical attention.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill Response:
In the event of a spill, the primary objective is to contain the material and prevent its spread.

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Contain: For liquid spills, create a dike around the spill using absorbent materials (e.g., spill

pillows, kitty litter)[5]. For solid spills, gently cover the material to avoid creating dust.

Clean-up: Wearing appropriate PPE, carefully clean up the spill. For liquid spills, use

absorbent pads. For solid spills, gently sweep the material into a designated hazardous

waste container.

Decontaminate: Decontaminate the spill area with a suitable laboratory disinfectant or

detergent.

Dispose: All materials used for spill clean-up must be disposed of as hazardous waste.
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The following diagram outlines the standard workflow for handling Parvodicin B1 in a

laboratory setting, from preparation to disposal.
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Click to download full resolution via product page

Standard Laboratory Workflow for Handling Parvodicin B1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Antibiotic A-40926 B1 | C83H88Cl2N8O29 | CID 76965486 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. bitesizebio.com [bitesizebio.com]

4. researchgate.net [researchgate.net]

5. cws.auburn.edu [cws.auburn.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Parvodicin B1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565202/docs#essential-safety-and-operational-
guidance-for-handling-parvodicin-b1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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